Cas no 1553649-85-6 (4-amino-3-(2-methoxypyridin-3-yl)butanoic acid)

• Product Name: 4-amino-3-(2-methoxypyridin-3-yl)butanoic acid
• CAS No: 1553649-85-6
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6011594
• PubChem ID: 84026139
• Update Time: 2025-10-05

4-amino-3-(2-methoxypyridin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(2-methoxypyridin-3-yl)butanoic acid
• EN300-1824681
• 1553649-85-6

• Inchi： 1S/C10H14N2O3/c1-15-10-8(3-2-4-12-10)7(6-11)5-9(13)14/h2-4,7H,5-6,11H2,1H3,(H,13,14)
• InChI Key： NJBHXQHIKGFEJJ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CN=1)C(CN)CC(=O)O

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 85.4Ų

Additional information on 4-amino-3-(2-methoxypyridin-3-yl)butanoic acid

4-Amino-3-(2-Methoxypyridin-3-yl)butanoic Acid (CAS No. 1553649-85-6): An Emerging Compound in Medicinal Chemistry

4-Amino-3-(2-methoxypyridin-3-yl)butanoic acid (CAS No. 1553649-85-6) is a promising compound in the field of medicinal chemistry, drawing significant attention due to its unique structural features and potential therapeutic applications. This compound, also known as 4-amino-3-(2-methoxypyridin-3-yl)butanoic acid, is a derivative of amino acids and pyridine, making it a valuable candidate for various biochemical and pharmaceutical studies.

The molecular structure of 4-amino-3-(2-methoxypyridin-3-yl)butanoic acid consists of an amino group, a carboxylic acid group, and a 2-methoxypyridine moiety. These functional groups contribute to its diverse chemical properties and biological activities. The presence of the methoxy group on the pyridine ring enhances the compound's lipophilicity, which is crucial for its ability to cross cell membranes and interact with biological targets.

Recent studies have highlighted the potential of 4-amino-3-(2-methoxypyridin-3-yl)butanoic acid in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, such as the glutamate and GABA systems, which are implicated in conditions like epilepsy and anxiety disorders. The ability to influence these systems makes 4-amino-3-(2-methoxypyridin-3-yl)butanoic acid a promising lead for developing new drugs.

In addition to its neurological applications, 4-amino-3-(2-methoxypyridin-3-yl)butanoic acid has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammation. This property suggests that 4-amino-3-(2-methoxypyridin-3-yl)butanoic acid could be useful in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-amino-3-(2-methoxypyridin-3-yl)butanoic acid has also been studied extensively. Preclinical data indicate that this compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The compound's metabolism primarily occurs in the liver, where it undergoes oxidative and conjugative processes. These metabolic pathways help to eliminate the compound from the body efficiently while maintaining its therapeutic effects.

To further explore the potential of 4-amino-3-(2-methoxypyridin-3-yl)butanoic acid, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and optimal dosing regimens of this compound in human subjects. Preliminary results from phase I trials have shown that 4-amino-3-(2-methoxypyridin-3-yl)butanoic acid is well-tolerated with minimal side effects, paving the way for more advanced clinical studies.

The synthetic routes for producing 4-amino-3-(2-methoxypyridin-3-yl)butanoic acid have been optimized to ensure high yields and purity. Common methods involve multistep reactions starting from commercially available precursors such as 2-methoxypyridine and amino acids. These synthetic strategies are designed to be scalable and cost-effective, making it feasible to produce large quantities of this compound for both research and commercial purposes.

In conclusion, 4-amino-3-(2-methoxypyridin-3-yl)butanoic acid (CAS No. 1553649-85-6) represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. Its potential applications in treating neurological disorders, inflammatory diseases, and other conditions make it an exciting area of ongoing research and development. As more clinical data become available, it is likely that this compound will play a crucial role in advancing therapeutic options for patients.